Cas no 3701-01-7 (Benzene-1,3-disulfonamide)

• Product Name: Benzene-1,3-disulfonamide
• CAS No: 3701-01-7
• MF: C₆H₈N₂O₄S₂
• MW: 236.268718719482
• MDL: MFCD00025383
• CID: 296356
• PubChem ID: 3090044
• Update Time: 2025-11-06

Benzene-1,3-disulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedisulfonamide
• BENZENE-1,3-DISULFONAMIDE
• Benzene-1,3-disulfonic acid diamide
• benzene-1,3-disulfonylamide
• benzene-1,3-disulphonamide
• Benzol-1,3-disulfonamid
• Benzol-1,3-disulfonsaeure-diamid
• Benzoldisulfonsaeure-(1,3)-diamid
• m-benzenedisulfonamide
• benzene-1-3-disulfonamide
• HUYYFHGIHVULSU-UHFFFAOYSA-N
• C14182
• Oprea1_341490
• Oprea1_338883
• HMS1679K09
• BDBM50427224
• ST50000091
• Q27116404
• CHEBI:35085
• 3701-01-7
• AKOS000727614
• EN300-225840
• CS-0215130
• SCHEMBL2398133
• AS-58370
• B4917
• CHEMBL2324868
• DTXSID20389041
• MFCD00025383
• DB-201301
• A11231
• Benzene-1,3-disulfonamide

• MDL： MFCD00025383
• Inchi： 1S/C6H8N2O4S2/c7-13(9,10)5-2-1-3-6(4-5)14(8,11)12/h1-4H,(H2,7,9,10)(H2,8,11,12)
• InChI Key： HUYYFHGIHVULSU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)S(N)(=O)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 235.99300
• Monoisotopic Mass: 235.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 137

Experimental Properties

• Density: 1.603
• Melting Point: 233.0 to 237.0 deg-C
• Boiling Point: 535.3°Cat760mmHg
• Flash Point: 277.5°C
• Refractive Index: 1.618
• PSA: 137.08000
• LogP: 2.54360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Benzene-1,3-disulfonamide

Comprehensive Overview of Benzene-1,3-disulfonamide (CAS No. 3701-01-7): Properties, Applications, and Industry Insights

Benzene-1,3-disulfonamide (CAS No. 3701-01-7) is a specialized organic compound belonging to the sulfonamide class, characterized by its unique aromatic disulfonamide structure. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential applications. With a molecular formula of C₆H₈N₂O₄S₂, it features two sulfonamide groups attached to a benzene ring at the 1 and 3 positions, contributing to its distinct chemical behavior.

Recent trends in sulfonamide derivatives highlight their growing importance in drug discovery, particularly as intermediates for antibacterial agents and enzyme inhibitors. Researchers frequently search for "Benzene-1,3-disulfonamide solubility" or "CAS 3701-01-7 synthesis methods," reflecting the compound's relevance in optimizing synthetic pathways. Its thermal stability (decomposing at ~250°C) and moderate water solubility make it suitable for controlled reactions in aqueous or organic media.

From an industrial perspective, 3701-01-7 serves as a precursor for advanced materials, including polymeric sulfonamides with high thermal resistance. Environmental considerations have also spurred interest in "green synthesis of Benzene-1,3-disulfonamide," aligning with the global push toward sustainable chemistry. Analytical techniques like HPLC (retention time: ~4.2 min under standard conditions) and NMR (δ 7.8–8.1 ppm for aromatic protons) are critical for quality control.

The compound's mechanism of action often involves hydrogen bonding via its sulfonamide groups, explaining its utility in molecular recognition systems. Patent databases reveal increasing applications in photovoltaic materials and corrosion inhibitors, addressing energy and infrastructure challenges. Safety data sheets emphasize standard lab precautions, with LD₅₀ values >2000 mg/kg (oral, rat), though proper ventilation is recommended during handling.

Emerging studies explore Benzene-1,3-disulfonamide's role in supramolecular chemistry, where its rigid backbone facilitates crystal engineering. Cross-disciplinary collaborations have expanded its use in bioimaging probes and metal-organic frameworks (MOFs), responding to demands for multifunctional materials. Storage recommendations include amber glass containers at 2–8°C to prevent photodegradation.

Market analyses project steady growth for sulfonamide intermediates, driven by pharmaceutical R&D in carbonic anhydrase inhibitors. Regulatory compliance with REACH and FDA guidelines ensures its adoption in global supply chains. Recent publications (2023–2024) highlight novel derivatives with enhanced bioavailability, addressing pharmacokinetic challenges in drug design.

For researchers investigating "CAS 3701-01-7 price" or "bulk suppliers of Benzene-1,3-disulfonamide," procurement options range from gram-scale laboratory reagents to multi-kilogram industrial quantities. Technical specifications typically require ≥98% purity (HPLC), with isotopic labeling (¹³C/¹⁵N) available for tracer studies. Collaborative opportunities exist in exploring its electrochemical properties for energy storage applications.